Cas no 1135936-11-6 (5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE)

• Product Name: 5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE
• CAS No: 1135936-11-6
• MF: C₈H₄ClFN₂O
• MW: 198.581563949585
• CID: 6645550
• PubChem ID: 53418491
• Update Time: 2024-03-01

5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE

• MDL： MFCD11520783
• Inchi： 1S/C8H4ClFN2O/c9-8(13)7-5-3-4(10)1-2-6(5)11-12-7/h1-3H,(H,11,12)
• InChI Key： NVRKZHGLCKIRHO-UHFFFAOYSA-N
• SMILES： ClC(C1C2C=C(C=CC=2NN=1)F)=O

Computed Properties

• Exact Mass: 198
• Monoisotopic Mass: 198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles